Cas no 13623-06-8 (1-Dodecanaminium, N,N,N-trimethyl-, methyl sulfate)

• Product Name: 1-Dodecanaminium, N,N,N-trimethyl-, methyl sulfate
• CAS No: 13623-06-8
• MF: C₁₆H₃₇NO₄S
• MW: 339.534284353256
• CID: 147332
• PubChem ID: 83621
• Update Time: 2025-04-19

1-Dodecanaminium, N,N,N-trimethyl-, methyl sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N,N-trimethyl-, methyl sulfate
• dodecyl(trimethyl)azanium,methyl sulfate
• AC1L35SU
• AC1Q22QY
• Dodecyltrimethylammonium methosulfate
• Dodecyltrimethylammonium methyl sulfate
• EINECS 237-106-3
• lauryl trimethylammonium methosulfate
• n,n,n-trimethyldodecan-1-aminium methyl sulfate
• Trimethyldodecylammonium methosulfate
• Nsc176805
• dodecyltrimethylammonium methyl sulphate
• Ammonium, dodecyltrimethyl-, methyl sulfate
• NS00085173
• lauryltrimethylammonium methosulfate
• 1-Dodecanaminium,N,N-trimethyl-, methyl sulfate
• dodecyl(trimethyl)azanium;methyl sulfate
• UNII-K4J9YIX384
• DTXSID5065562
• Q27281954
• 13623-06-8
• K4J9YIX384
• NSC 176805
• NSC-176805
• SCHEMBL548835
• 1-Dodecanaminium, N,N,N-trimethyl-, methyl sulfate (1:1)

• Inchi： 1S/C15H34N.CH4O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16(2,3)4;1-5-6(2,3)4/h5-15H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： ODGXMRVMAFAHQH-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+](C)(C)(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 339.24400
• Monoisotopic Mass: 339.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 74.81000
• LogP: 4.78730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters